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Compound of Interest

Compound Name: MRS 1477

Cat. No.: B10788011 Get Quote

For researchers, scientists, and drug development professionals utilizing MRS 1477, a positive

allosteric modulator of the TRPV1 channel, adherence to proper disposal protocols is crucial for

maintaining laboratory safety and environmental compliance. This guide provides essential,

step-by-step information for the safe handling and disposal of MRS 1477.

Chemical and Physical Properties
A summary of the key quantitative data for MRS 1477 is provided in the table below. This

information is essential for a comprehensive understanding of the compound's characteristics.

Property Value

Molecular Formula C₂₁H₂₇NO₄S

CAS Number 212200-21-0

Safe Handling and Storage
Before disposal, it is imperative to handle and store MRS 1477 correctly to minimize risks.

Handling: Use personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat. Ensure adequate ventilation in the work area. Avoid direct contact with skin and

eyes.
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from incompatible materials.

Step-by-Step Disposal Procedure
The proper disposal of MRS 1477 should be conducted in accordance with federal, state, and

local environmental regulations. The following is a general procedural guide.

1. Waste Identification and Segregation:

Identify all waste materials containing MRS 1477, including pure compound, solutions, and
contaminated labware (e.g., vials, pipette tips, gloves).
Segregate MRS 1477 waste from other chemical waste streams to prevent unintended
reactions.

2. Waste Collection and Containment:

Collect all MRS 1477 waste in a designated, properly labeled, and sealed hazardous waste
container.
The container should be made of a material compatible with the chemical properties of MRS
1477.

3. Consultation with Environmental Health and Safety (EHS):

Contact your institution's Environmental Health and Safety (EHS) department or equivalent
authority.
Provide them with the Safety Data Sheet (SDS) for MRS 1477 and a description of the
waste.[1]
The EHS department will provide specific guidance on the disposal requirements based on
your location's regulations.

4. Professional Waste Disposal:

Arrange for the collection of the hazardous waste by a licensed and certified chemical waste
disposal company.
Do not attempt to dispose of MRS 1477 down the drain or in regular trash.

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of MRS 1477.
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Caption: Logical workflow for the proper disposal of MRS 1477.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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